6-Cyclohexylidene-hexan-1-ol
Cat. No. B8403216
M. Wt: 182.30 g/mol
InChI Key: CZPFUGVJAAJERG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07091357B2
Procedure details
A solution of 6-cyclohexylidene-hexan-1-ol (1.05 g, 5.77 mmol) in MEOH (40 mL) was hydrogenated with Pd—C (0.23 g, 10% w/w) in a Parr apparatus at 50 psi of H2 overnight. The catalyst was removed by filtration, and the filtrate was evaporated under reduced pressure to give 6-cyclohexyl-hexan-1-ol (1.02 g, 96%) as a colorless oil: 1H NMR (300 MHz, CDCl3) δ 3.63 (2H, t, J=6.6 Hz), 1.46–1.80 (7H, m), 1.04–1.44 (12H, m), 0.86 (2H, m); 13C NMR (75 MHz, CDCl3) δ 63.33, 37.92, 37.74, 33.72, 33.08, 30.04, 27.10, 27.04, 26.73, 26.05.
Yield
96%
Identifiers
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REACTION_CXSMILES
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[C:1]1(=[CH:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][OH:13])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1>[Pd]>[CH:1]1([CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][OH:13])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1
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Inputs
Step One
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Name
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Quantity
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1.05 g
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Type
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reactant
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Smiles
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C1(CCCCC1)=CCCCCCO
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Step Two
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Name
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Quantity
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0.23 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The catalyst was removed by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate was evaporated under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C1(CCCCC1)CCCCCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.02 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
